Trimethyloxonium-d9 Tetrafluoroborate
Overview
Description
Trimethyloxonium tetrafluoroborate, also known as Meerwein’s salt, is an organic compound with the formula [(CH3)3O]+[BF4]- . It is a strong methylating agent, being a synthetic equivalent of CH+3 . It is a white solid that rapidly decomposes upon exposure to atmospheric moisture .
Synthesis Analysis
The compound is prepared by the reaction of boron trifluoride with dimethyl ether and epichlorohydrin . The reaction is over after 2-3 hours of stirring . The resulting solid is collected by filtration and the trimethyloxonium tetrafluoroborate product is isolated as a free-flowing white solid .Molecular Structure Analysis
The molecular formula of Trimethyloxonium tetrafluoroborate is C3H9BF4O . The molar mass is 147.91 g/mol .Chemical Reactions Analysis
Trimethyloxonium tetrafluoroborate acts as a methylating agent and activates C-X multiple bonds . It is involved in the esterification of polyfunctional carboxylic acids . It also acts as a catalyst in the polymerization of cyclic sulfides and ethers .Physical And Chemical Properties Analysis
Trimethyloxonium tetrafluoroborate is a white solid . It has a melting point of 202 - 203 °C . It reacts violently with water .Scientific Research Applications
Alkylating Agent
Trimethyloxonium tetrafluoroborate acts as a powerful alkylating agent . It is a synthetic equivalent of CH+3 , which means it can transfer a methyl group to other molecules in a reaction, making it a valuable tool in organic synthesis .
Activation of C-X Multiple Bonds
This compound is known to activate C-X multiple bonds . This means it can facilitate reactions involving carbon-halogen bonds, which are common in many organic compounds .
Esterification of Polyfunctional Carboxylic Acids
Trimethyloxonium tetrafluoroborate is useful for the esterification of polyfunctional carboxylic acids . In this process, it helps convert carboxylic acids into esters, which are often used in the production of polymers and resins .
Catalyst in Polymerization
It acts as a catalyst in the polymerization of cyclic sulfides and ethers . As a catalyst, it speeds up these reactions without being consumed, making it a valuable tool in the production of various types of polymers .
Beckmann Rearrangement of Oximes
Trimethyloxonium tetrafluoroborate is used in the Beckmann rearrangement of oximes . The Beckmann rearrangement is a key step in the industrial production of caprolactam, a precursor to Nylon-6 .
Strong Methylating Agent
This compound is generally ranked as the strongest commercially available reagent for electrophilic methylation . This makes it a powerful tool for introducing a methyl group into a molecule, which can significantly alter the molecule’s properties .
Safety and Hazards
Mechanism of Action
Target of Action
Trimethyloxonium Tetrafluoroborate, also known as Meerwein’s salt , is a strong methylating agent . It is a synthetic equivalent of CH+3 , and its primary targets are hydroxyl and amino groups, where it acts as a methylating agent .
Mode of Action
The compound interacts with its targets by transferring a methyl group to them . This methylation process changes the chemical structure of the target molecule, which can significantly alter its properties and functions .
Biochemical Pathways
The methylation process affects various biochemical pathways. For instance, it is used in the esterification of carboxylic acids . This reaction results in the formation of esters, which are crucial in many biological processes, including lipid metabolism.
Result of Action
The primary result of the action of Trimethyloxonium-d9 Tetrafluoroborate is the methylation of target molecules. This can lead to changes in the molecular and cellular functions of these targets. For example, the methylation of carboxylic acids results in the formation of esters .
Action Environment
The action of Trimethyloxonium-d9 Tetrafluoroborate is influenced by environmental factors. It is a white solid that rapidly decomposes upon exposure to atmospheric moisture . Therefore, it should be stored in an inert atmosphere at -20 °C to maintain its stability . Its high reactivity and sensitivity to moisture make it necessary to handle this compound with care .
properties
| { "Design of the Synthesis Pathway": "Trimethyloxonium-d9 Tetrafluoroborate can be synthesized by reacting trimethylamine-d9 with tetrafluoroboric acid.", "Starting Materials": ["Trimethylamine-d9", "Tetrafluoroboric acid"], "Reaction": [ "Add trimethylamine-d9 to a round-bottom flask", "Slowly add tetrafluoroboric acid to the flask while stirring", "Continue stirring for several hours at room temperature", "Filter the resulting solution to remove any solids", "Evaporate the solvent under reduced pressure to obtain the crude product", "Purify the crude product by recrystallization or column chromatography" ] } | |
CAS RN |
89909-32-0 |
Product Name |
Trimethyloxonium-d9 Tetrafluoroborate |
Molecular Formula |
C₃D₉BF₄O |
Molecular Weight |
156.96 |
synonyms |
NSC 528455-d9; Trimethyloxonium-d9 Fluoroborate; Trimethyloxonium-d9 Tetrafluoroborate(1-); Tri(methyl-d3)oxonium-d9 Fluoroborate |
Origin of Product |
United States |
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